molecular formula C12H10Cl2N4O3 B213738 N-(3,4-Dichloro-phenyl)-2-(5-methyl-3-nitro-pyrazol-1-yl)-acetamide

N-(3,4-Dichloro-phenyl)-2-(5-methyl-3-nitro-pyrazol-1-yl)-acetamide

Cat. No. B213738
M. Wt: 329.14 g/mol
InChI Key: QTTDDKQBCRHQTA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3,4-Dichloro-phenyl)-2-(5-methyl-3-nitro-pyrazol-1-yl)-acetamide, also known as DNP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DNP is a potent uncoupling agent that can disrupt the electron transport chain in mitochondria, leading to the production of heat and energy. In

Mechanism of Action

N-(3,4-Dichloro-phenyl)-2-(5-methyl-3-nitro-pyrazol-1-yl)-acetamide acts as an uncoupling agent that disrupts the electron transport chain in mitochondria by increasing the permeability of the mitochondrial inner membrane to protons. This leads to the dissipation of the proton gradient, which is necessary for ATP synthesis. As a result, the energy produced by the electron transport chain is released as heat, leading to an increase in body temperature.
Biochemical and Physiological Effects:
N-(3,4-Dichloro-phenyl)-2-(5-methyl-3-nitro-pyrazol-1-yl)-acetamide has been shown to increase the metabolic rate and energy expenditure in animals and humans. It has also been shown to improve insulin sensitivity and glucose uptake in skeletal muscle. However, the use of N-(3,4-Dichloro-phenyl)-2-(5-methyl-3-nitro-pyrazol-1-yl)-acetamide can also lead to adverse effects such as hyperthermia, oxidative stress, and mitochondrial dysfunction.

Advantages and Limitations for Lab Experiments

N-(3,4-Dichloro-phenyl)-2-(5-methyl-3-nitro-pyrazol-1-yl)-acetamide has several advantages for lab experiments, including its ability to uncouple mitochondrial respiration, its potency, and its relatively low cost. However, the use of N-(3,4-Dichloro-phenyl)-2-(5-methyl-3-nitro-pyrazol-1-yl)-acetamide requires caution due to its potential toxicity and the need for specialized equipment and expertise.

Future Directions

There are several future directions for N-(3,4-Dichloro-phenyl)-2-(5-methyl-3-nitro-pyrazol-1-yl)-acetamide research, including the development of safer and more effective uncoupling agents, the investigation of the role of N-(3,4-Dichloro-phenyl)-2-(5-methyl-3-nitro-pyrazol-1-yl)-acetamide in mitochondrial biogenesis, and the exploration of the potential therapeutic applications of N-(3,4-Dichloro-phenyl)-2-(5-methyl-3-nitro-pyrazol-1-yl)-acetamide in metabolic disorders and neurodegenerative diseases.
In conclusion, N-(3,4-Dichloro-phenyl)-2-(5-methyl-3-nitro-pyrazol-1-yl)-acetamide is a potent uncoupling agent that has gained significant attention in scientific research due to its unique properties. It has been extensively used as a tool to study the mitochondrial function and energy metabolism and has shown potential as a therapeutic agent for metabolic disorders and neurodegenerative diseases. However, the use of N-(3,4-Dichloro-phenyl)-2-(5-methyl-3-nitro-pyrazol-1-yl)-acetamide requires caution due to its potential toxicity and adverse effects. Further research is needed to explore the potential applications of N-(3,4-Dichloro-phenyl)-2-(5-methyl-3-nitro-pyrazol-1-yl)-acetamide and to develop safer and more effective uncoupling agents.

Synthesis Methods

The synthesis of N-(3,4-Dichloro-phenyl)-2-(5-methyl-3-nitro-pyrazol-1-yl)-acetamide involves the reaction of 3,4-Dichloroaniline with 5-Methyl-3-nitropyrazole-1-carboxylic acid, followed by acetylation with acetic anhydride. The resulting product is then purified through recrystallization to obtain high purity N-(3,4-Dichloro-phenyl)-2-(5-methyl-3-nitro-pyrazol-1-yl)-acetamide. The synthesis method of N-(3,4-Dichloro-phenyl)-2-(5-methyl-3-nitro-pyrazol-1-yl)-acetamide has been well established and is widely used in scientific research.

Scientific Research Applications

N-(3,4-Dichloro-phenyl)-2-(5-methyl-3-nitro-pyrazol-1-yl)-acetamide has been extensively used in scientific research as a tool to study the mitochondrial function and energy metabolism. It has been used to investigate the role of mitochondria in various diseases such as obesity, diabetes, and cancer. N-(3,4-Dichloro-phenyl)-2-(5-methyl-3-nitro-pyrazol-1-yl)-acetamide has also been used as a potential therapeutic agent for metabolic disorders and neurodegenerative diseases.

properties

Product Name

N-(3,4-Dichloro-phenyl)-2-(5-methyl-3-nitro-pyrazol-1-yl)-acetamide

Molecular Formula

C12H10Cl2N4O3

Molecular Weight

329.14 g/mol

IUPAC Name

N-(3,4-dichlorophenyl)-2-(5-methyl-3-nitropyrazol-1-yl)acetamide

InChI

InChI=1S/C12H10Cl2N4O3/c1-7-4-11(18(20)21)16-17(7)6-12(19)15-8-2-3-9(13)10(14)5-8/h2-5H,6H2,1H3,(H,15,19)

InChI Key

QTTDDKQBCRHQTA-UHFFFAOYSA-N

SMILES

CC1=CC(=NN1CC(=O)NC2=CC(=C(C=C2)Cl)Cl)[N+](=O)[O-]

Canonical SMILES

CC1=CC(=NN1CC(=O)NC2=CC(=C(C=C2)Cl)Cl)[N+](=O)[O-]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.